2,2,4,4-Tetramethyl-1,3,5-cyclohexanetrione

• CAS RN: 7181-79-5
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2,2,4,4-tetramethylcyclohexane-1,3,5-trione
• InChI: InChI=1S/C10H14O3/c1-9(2)6(11)5-7(12)10(3,4)8(9)13/h5H2,1-4H3
• InChI Key: DOZWCONHUMHEPS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)CC(=O)C(C1=O)(C)C)C

Description

2,2,4,4-Tetramethyl-1,3,5-cyclohexanetrione is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

106 g (495 mmol) of methyl 2,2,4,4-tetramethyl-3,5-dioxohexanoate were added dropwise to a suspension of 19.8 g (495 mmol) of sodium hydroxide in 500 ml of dimethyl sulfoxide. The mixture was stirred at room temperature, treated with 500 ml of water and adjusted to pH 1 using hydrochloric acid, and the deposited precipitate was then filtered off with suction. After drying, 70 g (95%) of 2,2,4,4-tetramethyl-1,3,5-cyclohexanetrione were obtained.